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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Mgl-IN-1
Cat. No.: S11181089

The following table summarizes the core quantitative and technical data available for MGL-IN-1.

Property Description / Value

CAS Number 1881244-28-5 [1]

Molecular Formula C24H22FN504 [1]

Molecular Weight 463.46 g/mol [1]

Biological Target Monoacylglycerol Lipase (MGL); irreversible inhibitor [1]

Primary Reported Alleviates symptoms in an MS model; exhibits analgesic effects in an acute
Activity inflammatory pain model [1]

Selectivity Profile Reported as selective for MGL. IC50 >10 yM for human CB1 and CB2

receptors; IC50 = 2880 nM for FAAH [1]

Key Biophysical High membrane permeability and brain penetrant [1]
Properties
Solubility 62.5 mg/mL in DMSO [1]

Experimental Protocols
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Based on the supplier's information, here are detailed methodologies for handling MGL-IN-1 in a research

setting.

In Vitro Reconstitution and Storage

¢ Stock Solution Preparation: For a 10 mM stock solution, dissolve 4.63 mg of MGL-IN-1 in 1 mL of
DMSO. The solution can be aliquoted and stored at -80°C for 6 months or at -20°C for 1 month to
prevent repeated freeze-thaw cycles [1].

e Powder Storage: The solid compound should be stored at -20°C for long-term stability (3 years) or at
4°C for shorter periods (2 years) [1].

In Vivo Dosing Formulations

The supplier provides several standard protocols for preparing dosing solutions for animal studies. The

following example yields a clear solution suitable for most administration routes.

e Protocol 1 (10% DMSO / 40% PEG300 / 5% Tween-80 | 45% Saline)
o Add 100 pL of a 20.8 mg/mL DMSO stock solution to a vial.
o Add 400 yL of PEG300 and mix evenly.
o Add 50 pL of Tween-80 and mix evenly.
o Add 450 pL of physiological saline (0.9% sodium chloride in ddH20) and mix to a final volume
of 1 mL [1].
¢ Alternative formulations using 20% SBE-B-CD in Saline or Corn QOil are also available for specific
experimental needs [1].

Mechanism of Action and Signaling Pathway

MGL-IN-1 exerts its effects by inhibiting monoacylglycerol lipase (MGL), a key serine hydrolase enzyme

[2]. The following diagram illustrates the core mechanism and its downstream biological consequences.
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As shown above, MGL is the primary enzyme responsible for hydrolyzing the endocannabinoid 2-
arachidonoylglycerol (2-AG) into arachidonic acid and glycerol [2]. By irreversibly inhibiting MGL, MGL-
IN-1 prevents the degradation of 2-AG, leading to its increased levels in the brain and peripheral tissues [1].
Elevated 2-AG then exerts enhanced and prolonged activation of cannabinoid receptors (CB1 and CB2),

which is associated with the observed analgesic and immunomodulatory effects [1].

Important Research Considerations

¢ Controlled Substance: The supplier explicitly notes that MGL-IN-1 is a controlled substance and
may not be available for sale in all territories [1].

¢ Research Use Only: This compound is strictly for research purposes and is not intended for
diagnostic or therapeutic use in humans [1].

e Cellular Activity Data: The provided cellular effect data (IC50 values) refer to the racemic compound
(+/-)-4a, which is likely the parent or a closely related form of MGL-IN-1 [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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